Cas no 66107-29-7 (4-Methoxyphenyl Trifluoromethanesulfonate)

4-Methoxyphenyl Trifluoromethanesulfonate is a versatile aryl triflate reagent commonly employed in organic synthesis and cross-coupling reactions. Its key advantages include high reactivity as an electrophile in Pd-catalyzed transformations, such as Suzuki-Miyaura and Heck couplings, due to the excellent leaving group properties of the triflate moiety. The methoxy substituent enhances electron density, facilitating selective functionalization of aromatic systems. This compound is particularly useful in constructing complex molecules, including pharmaceuticals and advanced materials, owing to its stability under various reaction conditions and compatibility with a wide range of catalysts. Its well-defined reactivity profile makes it a valuable intermediate in synthetic chemistry.

4-Methoxyphenyl Trifluoromethanesulfonate structure

66107-29-7 structure

Product Name:4-Methoxyphenyl Trifluoromethanesulfonate

CAS No:66107-29-7

MF:C₈H₇F₃O₄S

MW:256.198992013931

MDL:MFCD00209596

CID:396823

PubChem ID:87561034

Update Time:2025-05-28

4-Methoxyphenyl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- Methanesulfonic acid, trifluoro-, 4-methoxyphenyl ester
- 4-Methoxyphenyl Trifluoromethanesulfonate
- (4-methoxyphenyl) trifluoromethanesulfonate
- 4-Methoxyphenyl Triflate
- Trifluoromethanesulfonic Acid 4-Methoxyphenyl Ester
- CS-0150370
- M2044
- D84257
- ghl.PD_Mitscher_leg0.1324
- 5788-41-0
- PS-11204
- 4-trifluoromethane-sulfonyloxyanisole
- AKOS015916708
- SY051190
- 4-Methoxyphenyl trifluoromethanesulphonate
- A835337
- 4-Methoxyphenyltriflate
- 66107-29-7
- MFCD00209596
- C8H7F3O4S
- SCHEMBL1997269
- DTXSID70973474
- 4-METHOXYPHENYLTRIFLUOROMETHANESULFONATE
- DTXCID801400926
- MDL： MFCD00209596
- Inchi： 1S/C8H7F3O4S/c1-14-6-2-4-7(5-3-6)15-16(12,13)8(9,10)11/h2-5H,1H3
- InChI Key： XSTNIRWDULKNJE-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 256.00200
Monoisotopic Mass: 256.00171436g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6
Topological Polar Surface Area: 61Å²

Experimental Properties

Color/Form: Not available
Density: 1.416
Boiling Point: 92°C/3.5mmHg(lit.)
Flash Point: 113 °C
Refractive Index: 1.454
PSA: 60.98000
LogP: 3.00440
Solubility: Not available

4-Methoxyphenyl Trifluoromethanesulfonate Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 3265 8/PG 2
Hazard Category Code： 23/24/25-34-40
Safety Instruction： 23-26-36/37/39-45
Hazardous Material Identification：

4-Methoxyphenyl Trifluoromethanesulfonate Pricemore >>

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